Cas no 1547058-31-0 (2-[(6-cyclopropylpyrimidin-4-yl)amino]acetic acid)

• Product Name: 2-[(6-cyclopropylpyrimidin-4-yl)amino]acetic acid
• CAS No: 1547058-31-0
• MF: C₉H₁₁N₃O₂
• MW: 193.202541589737
• CID: 5578592
• Update Time: 2025-06-11

2-[(6-cyclopropylpyrimidin-4-yl)amino]acetic acid Chemical and Physical Properties

Names and Identifiers

• Glycine, N-(6-cyclopropyl-4-pyrimidinyl)-
• 2-[(6-cyclopropylpyrimidin-4-yl)amino]acetic acid

• Inchi： 1S/C9H11N3O2/c13-9(14)4-10-8-3-7(6-1-2-6)11-5-12-8/h3,5-6H,1-2,4H2,(H,13,14)(H,10,11,12)
• InChI Key： DJMWZZVJKPBBOM-UHFFFAOYSA-N
• SMILES： C(O)(=O)CNC1C=C(C2CC2)N=CN=1

Experimental Properties

• Density: 1.436±0.06 g/cm3(Predicted)
• Boiling Point: 467.0±40.0 °C(Predicted)
• pka: 3.47±0.10(Predicted)

Additional information on 2-[(6-cyclopropylpyrimidin-4-yl)amino]acetic acid

Comprehensive Overview of 2-[(6-cyclopropylpyrimidin-4-yl)amino]acetic acid (CAS No. 1547058-31-0)

2-[(6-cyclopropylpyrimidin-4-yl)amino]acetic acid (CAS No. 1547058-31-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique pyrimidine core and cyclopropyl substituent, is widely studied for its potential applications in drug discovery and development. Researchers are particularly interested in its molecular structure, which combines a cyclopropylpyrimidine moiety with an aminoacetic acid functional group, offering versatile reactivity and binding properties.

The growing interest in 2-[(6-cyclopropylpyrimidin-4-yl)amino]acetic acid aligns with current trends in small molecule therapeutics and targeted drug design. With the rise of personalized medicine and precision oncology, compounds like this are being explored for their ability to modulate specific biological pathways. Searches for "pyrimidine derivatives in drug discovery" and "cyclopropyl-containing bioactive molecules" have surged, reflecting the compound's relevance in modern research. Its CAS No. 1547058-31-0 is frequently queried in scientific databases, underscoring its importance in academic and industrial settings.

From a synthetic chemistry perspective, 2-[(6-cyclopropylpyrimidin-4-yl)amino]acetic acid exemplifies the innovative use of heterocyclic scaffolds in medicinal chemistry. The cyclopropyl group is known to enhance metabolic stability and bioavailability, making it a valuable feature in lead optimization. Meanwhile, the acetic acid side chain provides opportunities for further derivatization, enabling the creation of prodrugs or conjugates. These attributes make the compound a promising candidate for addressing challenges in drug delivery and enzyme inhibition.

In the context of green chemistry and sustainable synthesis, researchers are also investigating eco-friendly routes to produce 2-[(6-cyclopropylpyrimidin-4-yl)amino]acetic acid. Questions like "how to synthesize pyrimidine derivatives sustainably" are trending, reflecting the industry's shift toward environmentally responsible practices. The compound's potential applications in biodegradable materials and catalysis further highlight its versatility beyond pharmaceuticals.

Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are critical for characterizing 2-[(6-cyclopropylpyrimidin-4-yl)amino]acetic acid and ensuring its purity for research use. The demand for high-quality reference standards (CAS No. 1547058-31-0) has increased, driven by the need for reproducible results in preclinical studies. This compound's role in high-throughput screening and fragment-based drug design underscores its value in accelerating drug development pipelines.

Looking ahead, 2-[(6-cyclopropylpyrimidin-4-yl)amino]acetic acid is poised to remain a focal point in interdisciplinary research. Its integration into AI-driven drug discovery platforms and computational modeling studies exemplifies the convergence of chemistry and technology. As the scientific community continues to explore its full potential, this compound will likely play a pivotal role in advancing next-generation therapeutics and biomolecular engineering.